Cas no 1316217-16-9 (1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1316217-16-9
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 4694099
• PubChem ID: 57420157
• Update Time: 2025-09-20

1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(pyrimidin-2-yl)pyrrolidine-3-carboxylic acid
• 1-Pyrimidin-2-yl-pyrrolidine-3-carboxylic acid
• 1-(Pyrimidin-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H11N3O2/c13-8(14)7-2-5-12(6-7)9-10-3-1-4-11-9/h1,3-4,7H,2,5-6H2,(H,13,14)
• InChI Key： PRVAWTYXXXRGKH-UHFFFAOYSA-N
• SMILES： OC(C1CN(C2N=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3
• XLogP3: 0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids